Cas no 1246814-89-0 (Debrisoquin-13C,15N2 Hemisulfate)

• Product Name: Debrisoquin-13C,15N2 Hemisulfate
• CAS No: 1246814-89-0
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 4554551
• PubChem ID: 45038785
• Update Time: 2025-06-13

Debrisoquin-13C,15N2 Hemisulfate Chemical and Physical Properties

Names and Identifiers

• Debrisoquin-13C,15N2 Hemisulfate
• 3,4-Dihydro-2(1H)-isoquinolinecarboximidamide-13C,15N2 Hemisulfate
• Debrisoquine-13C,15N2 Hemisulfate
• Isocaramidine-13C,15N2 Hemisulfate
• [13C,15N2]-Debrisoquin Hemisulfate
• 3,4-dihydro-1H-isoquinoline-2-(15N2)carboximidamide
• 1246814-89-0

• Inchi： 1S/C10H13N3/c11-10(12)13-6-5-8-3-1-2-4-9(8)7-13/h1-4H,5-7H2,(H3,11,12)
• InChI Key： JWPGJSVJDAJRLW-UHFFFAOYSA-N
• SMILES： c1cc2CN(C(N)=N)CCc2cc1

Computed Properties

• Exact Mass: 178.10837205g/mol
• Monoisotopic Mass: 178.10837205g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Color/Form: NA
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available

Debrisoquin-13C,15N2 Hemisulfate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on Debrisoquin-13C,15N2 Hemisulfate

Comprehensive Analysis of Debrisoquin-13C,15N2 Hemisulfate (CAS No. 1246814-89-0): Applications and Research Insights

The compound Debrisoquin-13C,15N2 Hemisulfate (CAS No. 1246814-89-0) is a stable isotope-labeled analog of debrisoquin, a well-known pharmacological agent. This labeled variant is increasingly utilized in advanced research, particularly in metabolomics, drug metabolism studies, and isotope dilution mass spectrometry (IDMS). The incorporation of 13C and 15N2 isotopes enhances its utility as an internal standard, ensuring high precision in quantitative analyses. Researchers and pharmaceutical developers are actively exploring its potential in personalized medicine and biomarker discovery, aligning with the growing demand for precision healthcare solutions.

One of the most compelling applications of Debrisoquin-13C,15N2 Hemisulfate lies in its role in CYP2D6 enzyme activity studies. The CYP2D6 enzyme is critical in the metabolism of approximately 25% of clinically prescribed drugs, including antidepressants and beta-blockers. By leveraging this isotope-labeled compound, scientists can achieve unparalleled accuracy in tracing metabolic pathways, addressing key questions such as "How does CYP2D6 polymorphism affect drug efficacy?" and "What are the implications for pharmacogenomics?". These inquiries are highly relevant in today’s research landscape, where drug safety and individualized treatment are paramount concerns.

In addition to its pharmacological significance, Debrisoquin-13C,15N2 Hemisulfate is gaining traction in environmental toxicology. With increasing public awareness of microplastic pollution and emerging contaminants, researchers are employing stable isotopes to track the fate of synthetic compounds in ecosystems. This compound’s unique labeling allows for precise detection even in complex matrices, making it invaluable for studies on biodegradation and environmental persistence. Such applications resonate with global sustainability goals and the push for green chemistry innovations.

The synthesis and quality control of Debrisoquin-13C,15N2 Hemisulfate adhere to stringent Good Manufacturing Practices (GMP), ensuring batch-to-batch consistency for research and diagnostic applications. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are routinely employed to verify its purity and isotopic enrichment. For laboratories seeking reliable reference materials, this compound’s stability and well-characterized properties make it a top choice for method validation and regulatory compliance.

Looking ahead, the demand for Debrisoquin-13C,15N2 Hemisulfate is expected to rise in tandem with advancements in liquid biopsy and non-invasive diagnostics. Its compatibility with cutting-edge platforms like LC-MS/MS positions it as a cornerstone in next-generation clinical research. Furthermore, the compound’s role in elucidating drug-drug interactions and disease biomarkers aligns with the broader shift toward data-driven healthcare. As the scientific community continues to unravel the complexities of human metabolism, tools like this isotope-labeled standard will remain indispensable.

For researchers and industry professionals, understanding the nuances of Debrisoquin-13C,15N2 Hemisulfate is essential. Its versatility spans academic research, pharmaceutical development, and diagnostic innovation, making it a focal point in modern science. By addressing pressing questions like "How can stable isotopes improve drug development?" and "What are the latest trends in metabolic tracing?", this compound exemplifies the intersection of chemistry, biology, and technology in solving real-world challenges.